Cas no 2098085-74-4 (4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine)

• Product Name: 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine
• CAS No: 2098085-74-4
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 5728335
• PubChem ID: 121205873
• Update Time: 2025-06-09

4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine
• 2098085-74-4
• F1967-4329
• AKOS026714932
• 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine

• Inchi： 1S/C11H13ClN2/c12-10-6-9(5-7-1-2-7)13-11(14-10)8-3-4-8/h6-8H,1-5H2
• InChI Key： TVHQDMIKGVOWNP-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC2CC2)N=C(C2CC2)N=1

Computed Properties

• Exact Mass: 208.0767261g/mol
• Monoisotopic Mass: 208.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine

Introduction to 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine (CAS No. 2098085-74-4)

4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine (CAS No. 2098085-74-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine consists of a pyrimidine core substituted with a chlorine atom at the 4-position, a cyclopropyl group at the 2-position, and a cyclopropylmethyl group at the 6-position. These substitutions contribute to the compound's unique chemical properties and biological activities. The presence of the chlorine atom and the cyclopropyl groups imparts significant lipophilicity, which can enhance the compound's ability to cross biological membranes and interact with target proteins.

In recent years, 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine to interact with specific GPCRs makes it a valuable tool for understanding receptor function and developing new therapeutic strategies.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine as an antagonist for the adenosine A1 receptor (A1AR). The A1AR is involved in various physiological processes, including pain modulation and neuroprotection. The study demonstrated that 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine exhibited high affinity and selectivity for the A1AR, making it a promising candidate for further development as an analgesic or neuroprotective agent.

Beyond its potential as a GPCR modulator, 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have antiviral properties against certain RNA viruses. The mechanism by which it exerts its antiviral effects is not yet fully understood but is thought to involve interference with viral replication processes. This property makes it an intriguing candidate for further investigation in the context of viral infections.

In addition to its biological activities, the synthetic accessibility of 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine is another factor that contributes to its appeal as a lead compound. The compound can be synthesized through well-established chemical routes, allowing for efficient scale-up and optimization. This synthetic flexibility enables researchers to explore a wide range of structural modifications to enhance or fine-tune the compound's properties for specific applications.

The safety profile of 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine is also an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown favorable safety profiles, with no significant toxicity observed at therapeutic concentrations. However, further studies are needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-Chloro-2-cyclopropyl-6-(cyclopropylmethyl)pyrimidine (CAS No. 2098085-74-4) represents a promising compound with diverse biological activities and potential applications in drug discovery. Its unique structural features, coupled with its synthetic accessibility and favorable safety profile, make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound may play a significant role in advancing our understanding of various biological processes and contributing to the development of new therapeutic strategies.